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Compound of Interest

Compound Name: Glycozolidal

CAS No.: 51971-09-6

Cat. No.: B15564342

Get Quote

Introduction FluoroProbe-G is a novel fluorescent molecular probe designed for the selective

detection and imaging of O-GlcNAc-modified proteins in living cells. Its unique molecular

structure allows it to specifically bind to O-GlcNAcylated serine or threonine residues, providing

a powerful tool for studying the dynamic processes of glycosylation and its role in cellular

signaling.

Principle FluoroProbe-G operates on a "turn-on" fluorescence mechanism. In its unbound state

in the aqueous cellular environment, the probe is in a conformation that quenches its

fluorescence. Upon binding to the target O-GlcNAc moiety, a conformational change occurs,

releasing the quenching effect and leading to a significant increase in fluorescence intensity.

This allows for a high signal-to-noise ratio, enabling clear visualization of the target molecules.

Applications

Real-time imaging of O-GlcNAc cycling in response to cellular stimuli (e.g., nutrient flux,

stress).
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High-throughput screening for inhibitors or activators of O-GlcNAc transferase (OGT) and O-

GlcNAcase (OGA).

Investigating the role of glycosylation in specific signaling pathways.

Co-localization studies with other fluorescently-tagged proteins to understand protein-protein

interactions modulated by glycosylation.

Quantitative Data Summary
For reproducible and accurate results, the photophysical and spectral properties of

FluoroProbe-G are summarized below.

Property Value Conditions

Excitation Wavelength (λex) 488 nm In PBS, pH 7.4

Emission Wavelength (λem) 525 nm In PBS, pH 7.4

Molar Extinction Coefficient 55,000 M⁻¹cm⁻¹ In PBS with 0.1% DMSO

Quantum Yield (Φ)
0.05 (unbound) -> 0.75

(bound)

Measured against Fluorescein

standard

Recommended Concentration 1-10 µM For live-cell imaging

Optimal Incubation Time 30 - 60 minutes At 37°C, 5% CO₂

Photostability High
<10% signal loss after 5 min

continuous illumination

Cytotoxicity Low
>95% cell viability after 24h at

20 µM

Experimental Protocols
1. Reagent Preparation

Probe Stock Solution: Prepare a 10 mM stock solution of FluoroProbe-G in anhydrous

dimethyl sulfoxide (DMSO).
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Storage: Store the stock solution at -20°C, protected from light and moisture. When stored

correctly, the solution is stable for up to six months.

Working Solution: On the day of the experiment, dilute the stock solution in a serum-free

culture medium to the desired final concentration (e.g., 5 µM).

2. Live-Cell Staining and Imaging

Cell Culture: Plate cells (e.g., HeLa, HEK293) on a glass-bottom dish or chamber slide and

culture until they reach 60-70% confluency.

Washing: Gently wash the cells twice with pre-warmed Phosphate-Buffered Saline (PBS), pH

7.4.

Probe Loading: Add the FluoroProbe-G working solution to the cells and incubate for 30-60

minutes at 37°C in a 5% CO₂ incubator.

Washing: Remove the loading solution and wash the cells three times with pre-warmed PBS

or a complete culture medium to remove any unbound probe.

Imaging: Add fresh, pre-warmed culture medium or imaging buffer to the cells. Image the

cells immediately using a fluorescence microscope equipped with standard FITC/GFP filter

sets (Excitation: 470/40 nm, Emission: 525/50 nm).

Visualizations
Below are diagrams representing a hypothetical experimental workflow and a simplified

signaling pathway that could be investigated using a probe like FluoroProbe-G.
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Caption: Experimental workflow for live-cell imaging with FluoroProbe-G.
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Caption: Hypothetical pathway showing probe activation by a target protein.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15564342?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

